Ethyl 2-(2-hydroxymethyl-6-methoxyphenoxy)propionate

• Molecular Formula: C13H18O5
• Molecular Weight: 254.28 g/mol
• IUPAC Name: ethyl 2-[2-(hydroxymethyl)-6-methoxyphenoxy]propanoate
• InChI: InChI=1S/C13H18O5/c1-4-17-13(15)9(2)18-12-10(8-14)6-5-7-11(12)16-3/h5-7,9,14H,4,8H2,1-3H3
• InChI Key: SESVPNSGZKACAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=C(C=CC=C1OC)CO

Description

Ethyl 2-(2-hydroxymethyl-6-methoxyphenoxy)propionate is a useful research compound. Its molecular formula is C13H18O5 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution ethyl 2-(2-formyl-6-methoxyphenoxy)propionate (2.60 g) in tetrahydrofuran-water (9:1) was ice-cooled and sodium borohydride (185 mg) was added. The mixture was stirred at the same temperature for two hours. Diluted hydrochloric acid (1N, 5 ml) was added to the solution and the mixture was stirred for an hour. The mixture was diluted with water and was extracted with ethyl acetate. The organic layer was separated and washed with brine and dried over magnesium sulfate. After concentration, the crude product was purified on a column of silica gel (29 g) eluting with a mixed solvent of toluene and ethyl acetate (7:1) to give ethyl 2-(2-hydroxymethyl-6-methoxyphenoxy)propionate (1.85 g).